Cas no 69232-08-2 (Guanidine,N-[imino(octylamino)methyl]-N'-phenyl-)

• Product Name: Guanidine,N-[imino(octylamino)methyl]-N'-phenyl-
• CAS No: 69232-08-2
• MF: C₁₆H₂₇N₅
• MW: 289.41908288002
• CID: 524389
• PubChem ID: 25209963
• Update Time: 2025-04-19

Guanidine,N-[imino(octylamino)methyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[imino(octylamino)methyl]-N'-phenyl-
• (1E)-1-[amino(anilino)methylidene]-2-octylguanidine
• NSC333317
• NSC-333317
• DTXSID00649094
• 69232-08-2
• CHEMBL3229002
• N-[(E)-Amino(anilino)methylidene]-N''-octylguanidine

• Inchi： 1S/C16H27N5/c1-2-3-4-5-6-10-13-19-15(17)21-16(18)20-14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H5,17,18,19,20,21)
• InChI Key： UEPNHMZSACJKSD-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(/N)\NC1C=CC=CC=1)/CCCCCCCC

Computed Properties

• Exact Mass: 289.22691
• Monoisotopic Mass: 289.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.07
• Boiling Point: 445.1°Cat760mmHg
• Flash Point: 223°C
• Refractive Index: 1.557
• PSA: 88.79
• LogP: 4.56200